Mirabegron O-Glucuronide
Mirabegron O-Glucuronide
Brand Name:
Vulcanchem
CAS No.:
1365244-65-0
VCID:
VC0130124
InChI:
InChI=1S/C27H32N4O8S/c28-27-31-18(14-40-27)12-20(32)30-17-8-6-15(7-9-17)10-11-29-13-19(16-4-2-1-3-5-16)38-26-23(35)21(33)22(34)24(39-26)25(36)37/h1-9,14,19,21-24,26,29,33-35H,10-13H2,(H2,28,31)(H,30,32)(H,36,37)/t19-,21-,22-,23+,24-,26+/m0/s1
SMILES:
C1=CC=C(C=C1)C(CNCCC2=CC=C(C=C2)NC(=O)CC3=CSC(=N3)N)OC4C(C(C(C(O4)C(=O)O)O)O)O
Molecular Formula:
C₂₇H₃₂N₄O₈S
Molecular Weight:
572.63
Mirabegron O-Glucuronide
CAS No.: 1365244-65-0
Reference Standards
VCID: VC0130124
Molecular Formula: C₂₇H₃₂N₄O₈S
Molecular Weight: 572.63
| CAS No. | 1365244-65-0 |
|---|---|
| Product Name | Mirabegron O-Glucuronide |
| Molecular Formula | C₂₇H₃₂N₄O₈S |
| Molecular Weight | 572.63 |
| IUPAC Name | (2S,3S,4S,5R,6R)-6-[(1R)-2-[2-[4-[[2-(2-amino-1,3-thiazol-4-yl)acetyl]amino]phenyl]ethylamino]-1-phenylethoxy]-3,4,5-trihydroxyoxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C27H32N4O8S/c28-27-31-18(14-40-27)12-20(32)30-17-8-6-15(7-9-17)10-11-29-13-19(16-4-2-1-3-5-16)38-26-23(35)21(33)22(34)24(39-26)25(36)37/h1-9,14,19,21-24,26,29,33-35H,10-13H2,(H2,28,31)(H,30,32)(H,36,37)/t19-,21-,22-,23+,24-,26+/m0/s1 |
| SMILES | C1=CC=C(C=C1)C(CNCCC2=CC=C(C=C2)NC(=O)CC3=CSC(=N3)N)OC4C(C(C(C(O4)C(=O)O)O)O)O |
| Synonyms | (1R)-2-[[2-[4-[[2-(2-Amino-4-thiazolyl)acetyl]amino]phenyl]ethyl]amino]-1-phenylethyl-β-D-glucopyranosiduronic Acid |
| PubChem Compound | 91810672 |
| Last Modified | Dec 19 2021 |
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